Cas no 938-63-6 (4-amino-2,3,5,6-tetrafluorophenol)

• Product Name: 4-amino-2,3,5,6-tetrafluorophenol
• CAS No: 938-63-6
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• MDL: MFCD02181029
• CID: 4341215
• PubChem ID: 12904375
• Update Time: 2025-10-29

4-amino-2,3,5,6-tetrafluorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-2,3,5,6-tetrafluoro-
• 4-amino-2,3,5,6-tetrafluorophenol
• 4-Amino-2,3,5,6-tetrafluorophenolB
• E84777
• SY143530
• Z1262622040
• AKOS033340251
• MFCD02181029
• 938-63-6
• EN300-111615
• SCHEMBL5513293
• 2,3,5,6-tetrafluoro-4-aminophenol
• BS-47724
• 846-730-0
• AAA93863

• MDL： MFCD02181029
• Inchi： 1S/C6H3F4NO/c7-1-3(9)6(12)4(10)2(8)5(1)11/h12H,11H2
• InChI Key： FFRMSRDSTZTRKL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1N)F)F)O)F

Computed Properties

• Exact Mass: 181.01507637g/mol
• Monoisotopic Mass: 181.01507637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 4-amino-2,3,5,6-tetrafluorophenol

4-Amino-2,3,5,6-tetrafluorophenol (CAS No. 938-63-6): A Versatile Fluorinated Phenol Derivative

4-Amino-2,3,5,6-tetrafluorophenol (CAS No. 938-63-6) is a highly specialized fluorinated aromatic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. As a derivative of phenol with four fluorine atoms and an amino group, this compound exhibits remarkable stability and reactivity, making it valuable in various industrial and research applications.

The molecular structure of 4-amino-2,3,5,6-tetrafluorophenol features a benzene ring with fluorine atoms at the 2, 3, 5, and 6 positions, and an amino group at the 4 position. This specific arrangement contributes to its enhanced electron-withdrawing properties and improved thermal stability compared to non-fluorinated phenol derivatives. Researchers have been particularly interested in how the tetrafluorophenol structure influences the compound's behavior in different chemical environments.

In the pharmaceutical industry, 4-amino-2,3,5,6-tetrafluorophenol serves as a key intermediate in the synthesis of various drug molecules. Its fluorinated aromatic system is particularly valuable for creating compounds with improved metabolic stability and bioavailability. Recent studies have explored its potential in developing new antimicrobial agents and central nervous system drugs, addressing current healthcare challenges like antibiotic resistance and neurological disorders.

The material science field has also benefited from applications of 4-amino-2,3,5,6-tetrafluorophenol. Its incorporation into polymers results in materials with enhanced thermal resistance and chemical inertness, properties highly sought after in electronics and aerospace applications. With the growing demand for high-performance materials in renewable energy technologies, this compound has shown promise in the development of advanced battery components and solar cell materials.

From an environmental perspective, researchers are investigating the biodegradation pathways of fluorinated phenols, including 4-amino-2,3,5,6-tetrafluorophenol. Understanding how microorganisms process these compounds is crucial for assessing their environmental impact and developing effective remediation strategies. This research aligns with current sustainability trends and the chemical industry's focus on green chemistry principles.

The synthesis of 4-amino-2,3,5,6-tetrafluorophenol typically involves multi-step processes starting from commercially available fluorinated benzene derivatives. Recent advancements in catalytic fluorination methods have improved the efficiency of producing this compound, reducing waste and energy consumption. These innovations respond to the chemical industry's need for more sustainable production methods.

Analytical characterization of 4-amino-2,3,5,6-tetrafluorophenol employs various techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and quality, which are critical for its applications in sensitive areas like pharmaceutical manufacturing.

Market trends indicate growing demand for fluorinated specialty chemicals like 4-amino-2,3,5,6-tetrafluorophenol, particularly in Asia-Pacific regions where pharmaceutical and electronics industries are expanding rapidly. Manufacturers are responding by increasing production capacity while maintaining strict quality control standards to meet diverse application requirements.

Safety considerations for handling 4-amino-2,3,5,6-tetrafluorophenol follow standard laboratory protocols for aromatic amines and fluorinated compounds. Proper personal protective equipment and ventilation are recommended when working with this material. Researchers emphasize the importance of understanding its structure-activity relationships to predict potential biological interactions.

Future research directions for 4-amino-2,3,5,6-tetrafluorophenol include exploring its potential in metal-organic frameworks (MOFs) and as a building block for supramolecular chemistry applications. These cutting-edge areas could unlock new functionalities for this versatile compound in sensing technologies and smart materials.

The unique combination of fluorine atoms and an amino group on the phenol ring makes 4-amino-2,3,5,6-tetrafluorophenol (CAS No. 938-63-6) a compound of continuing interest across multiple scientific disciplines. Its ongoing development reflects the broader trends in fluorine chemistry and specialty chemical innovation, positioning it as an important material for addressing current technological challenges.